Cas no 957136-80-0 (4-(2,2,3-Trimethylcyclopentyl)butanoic acid)

• Product Name: 4-(2,2,3-Trimethylcyclopentyl)butanoic acid
• CAS No: 957136-80-0
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 2356482
• PubChem ID: 25099817
• Update Time: 2024-10-25

4-(2,2,3-Trimethylcyclopentyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,3-Trimethylcyclopentyl)butanoic acid
• cis-4-(2,2,3-Trimethylcyclopentyl)butanoic acid
• GIV3727
• GTPL9112
• 4-(2,2,3-trimethylcyclopentyl)butanoicacid
• 4-(2,2,3-Trimethylcyclopentyl)-Buttersaure
• 4-(2,2,3-trimethyl cyclopentyl) butanoic acid
• Q27077809
• 4-((1R,3S)-2,2,3-trimethylcyclopentyl)butanoic acid
• Z1626920964
• 2,2,3-Trimethylcyclopentanebutanoic acid (ACI)
• 4-(2，2，3-Trimethylcyclopentyl)butanoic Acid (GIV3727)
• AKOS026207949
• EN300-128888
• LYFXCRCUENNESS-UHFFFAOYSA-N
• Z1251415365
• DA-49645
• NS00123352
• HY-124956
• 957136-80-0
• 2,2,3-Trimethylcyclopentanebutanoic Acid;
• SCHEMBL1427280
• CS-0089731
• DTXSID10893723

• Inchi： 1S/C12H22O2/c1-9-7-8-10(12(9,2)3)5-4-6-11(13)14/h9-10H,4-8H2,1-3H3,(H,13,14)
• InChI Key： LYFXCRCUENNESS-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C(C)(C)C(C)CC1)O

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.958
• Boiling Point: 140-143 ºC
• Refractive Index: 1.461-1.467
• FEMA: 4529 | 4-(2,2,3-TRIMETHYLCYCLOPENTYL)BUTANOIC ACID